Cas no 2411277-69-3 (1-Fluorosulfonyloxy-2-[methyl(phenyl)carbamoyl]benzene)

• Product Name: 1-Fluorosulfonyloxy-2-[methyl(phenyl)carbamoyl]benzene
• CAS No: 2411277-69-3
• MF: C₁₄H₁₂FNO₄S
• MW: 309.312786102295
• CID: 5465289
• Update Time: 2025-11-04

1-Fluorosulfonyloxy-2-[methyl(phenyl)carbamoyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluorosulfonyloxy-2-[methyl(phenyl)carbamoyl]benzene
• 2-[methyl(phenyl)carbamoyl]phenyl sulfurofluoridate
• Z3950503759

• Inchi： 1S/C14H12FNO4S/c1-16(11-7-3-2-4-8-11)14(17)12-9-5-6-10-13(12)20-21(15,18)19/h2-10H,1H3
• InChI Key： QLJPUDDAMCAOFH-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC=CC=1C(N(C)C1C=CC=CC=1)=O)F

Computed Properties

• Exact Mass: 309.04710720 g/mol
• Monoisotopic Mass: 309.04710720 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.1
• Molecular Weight: 309.31

Additional information on 1-Fluorosulfonyloxy-2-[methyl(phenyl)carbamoyl]benzene

Research Briefing on 1-Fluorosulfonyloxy-2-[methyl(phenyl)carbamoyl]benzene (CAS: 2411277-69-3) in Chemical Biology and Pharmaceutical Applications

The compound 1-Fluorosulfonyloxy-2-[methyl(phenyl)carbamoyl]benzene (CAS: 2411277-69-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and emerging roles in drug discovery and development.

Recent studies have highlighted the utility of 1-Fluorosulfonyloxy-2-[methyl(phenyl)carbamoyl]benzene as a versatile intermediate in organic synthesis. Its fluorosulfonyloxy group serves as an excellent leaving group, facilitating nucleophilic substitution reactions, while the methyl(phenyl)carbamoyl moiety enhances its stability and selectivity. Researchers have successfully employed this compound in the synthesis of complex molecules, including bioactive heterocycles and targeted drug candidates.

In the context of drug discovery, 1-Fluorosulfonyloxy-2-[methyl(phenyl)carbamoyl]benzene has been explored as a key building block for the development of enzyme inhibitors. A 2023 study demonstrated its efficacy in the design of covalent inhibitors targeting serine proteases, a class of enzymes implicated in various diseases. The compound's ability to form stable adducts with active-site residues underscores its potential in creating long-lasting therapeutic effects.

Moreover, advancements in analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, have enabled detailed characterization of its reaction pathways. These studies have provided insights into its kinetic and thermodynamic properties, which are critical for optimizing its use in synthetic applications.

Despite its promise, challenges remain in the large-scale production and handling of 1-Fluorosulfonyloxy-2-[methyl(phenyl)carbamoyl]benzene due to its sensitivity to moisture and temperature. Recent efforts have focused on developing more robust synthetic protocols and stabilization strategies to overcome these limitations.

In conclusion, 1-Fluorosulfonyloxy-2-[methyl(phenyl)carbamoyl]benzene (CAS: 2411277-69-3) represents a valuable tool in chemical biology and pharmaceutical research. Its unique reactivity profile and potential therapeutic applications make it a compound of interest for future studies. Continued exploration of its properties and applications is expected to yield further innovations in drug design and synthesis.